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Compound of Interest

Compound Name: Oripavine-d3

Cat. No.: B15294632 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides essential safety and logistical information for the proper disposal of

Oripavine-d3, a deuterated derivative of Oripavine. As Oripavine is classified as a Schedule II

controlled substance by the Drug Enforcement Administration (DEA), stringent procedures

must be followed to ensure safety, prevent diversion, and comply with federal and state

regulations. The information presented here is intended to provide clear, step-by-step guidance

for laboratory personnel.

Key Regulatory Considerations
Oripavine-d3, like its non-deuterated counterpart, is subject to the regulations outlined in the

Controlled Substances Act (CSA). Its disposal must be handled in a manner that renders it

non-retrievable. The procedures detailed below are aligned with DEA and Environmental

Protection Agency (EPA) guidelines for controlled substances in a laboratory setting.

Disposal Procedures for Oripavine-d3
The primary and mandated method for the disposal of bulk quantities of Oripavine-d3 is

through a DEA-registered reverse distributor. This ensures a secure and documented chain of

custody from the registrant to the final destruction of the substance.

Step-by-Step Disposal Protocol:
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Segregation and Labeling:

Isolate the Oripavine-d3 designated for disposal from active inventory.

Clearly label the container with "Expired," "Waste," or "For Disposal."

Store the segregated material in your approved secure storage location (e.g., a locked

safe or cabinet) until it is transferred to the reverse distributor.

Contact Your Institution's Environmental Health and Safety (EHS) Office:

Your institution's EHS department typically manages the disposal of controlled substances

and will have an established relationship with a licensed reverse distributor.[1][2][3]

They will provide you with the necessary forms and schedule a pickup.

Complete Required Documentation:

DEA Form 41: This form, the "Registrants Inventory of Drugs Surrendered," must be

completed to document the destruction of controlled substances. Your EHS representative

or the reverse distributor will guide you in completing this form. A witness, often from the

EHS department or a state drug control inspector, may be required during the destruction

process.[4]

DEA Form 222: For the transfer of Schedule II substances like Oripavine-d3 to a reverse

distributor, a DEA Form 222 must be utilized.[1]

Chain of Custody Form: A chain of custody form provided by the reverse distributor must

be signed upon pickup. Retain a copy of this form for your records.[1]

Transfer to Reverse Distributor:

The EHS office or the reverse distributor will arrange for the collection of the Oripavine-d3
waste.

Ensure that the transfer is documented and that all required signatures are obtained.

Disposal of Non-Recoverable Residues:
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For minute, non-recoverable quantities of Oripavine-d3, such as the residue in an "empty" vial

or syringe after use, disposal in a biohazard sharps container may be permissible.[1] However,

if any significant amount can be drawn from the container, it is considered recoverable and

must be disposed of via a reverse distributor.[1]

Prohibited Disposal Methods
It is critical to note that the following methods are not acceptable for the disposal of Oripavine-
d3:

Flushing: Oripavine is not on the FDA's "flush list" of medicines recommended for disposal

by flushing.[5][6][7] Disposing of Oripavine-d3 down the sink or toilet is a violation of

regulations and can have negative environmental impacts.

Mixing with Laboratory Reagents: There are no approved "in-lab" chemical neutralization

protocols for controlled substances that would render them non-retrievable and suitable for

regular trash or sewer disposal.

Regular Trash Disposal: Placing Oripavine-d3, even if mixed with other materials like coffee

grounds or cat litter, in the regular trash is not a compliant method for a laboratory setting

and poses a significant risk of diversion.

Disposal of Deuterated vs. Non-Deuterated
Oripavine
There are no specific regulatory distinctions for the disposal of deuterated controlled

substances. Therefore, Oripavine-d3 must be handled and disposed of with the same level of

security and according to the same procedures as Oripavine.

Quantitative Data Summary
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Disposal Method
Applicability for
Oripavine-d3

Regulatory
Body/Guideline

Key
Considerations

Reverse Distributor

Required for

bulk/recoverable

quantities

DEA, EPA, State

Regulations

Managed through

institutional EHS;

requires DEA Forms

41 and 222.

Flushing Prohibited FDA
Oripavine is not on the

FDA "flush list."

Sewer Disposal Prohibited EPA, Clean Water Act

Unacceptable for

hazardous and

controlled substances.

Regular Trash Prohibited DEA

Does not meet the

"non-retrievable"

standard for

laboratory settings.

Sharps Container

Permissible for non-

recoverable residues

only

Institutional Policy,

DEA

For trace amounts in

otherwise empty

containers.

Experimental Protocols
This document does not cite specific experimental protocols. The disposal procedures outlined

are based on federal and institutional guidelines for the management of controlled substances

in a research environment.

Logical Workflow for Oripavine-d3 Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15294632?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15294632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Assessment

Disposal Pathway

Documentation

End

Oripavine-d3 Designated for Disposal

Is the quantity recoverable?

Contact EHS to arrange for a Reverse Distributor

Yes

Dispose of in a biohazard sharps container

No

Complete DEA Forms 41 and 222, and Chain of Custody

Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Oripavine-d3 in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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